Cas no 1696-60-2 (Vanillin Azine)

• Product Name: Vanillin Azine
• CAS No: 1696-60-2
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• MDL: MFCD00008364
• CID: 154581
• PubChem ID: 135414383
• Update Time: 2025-04-19

Vanillin Azine Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Hydrazine-1,2-diylidenebis(methanylylidene))bis(2-methoxyphenol)
• 4,4'-((1E,1'E)-Hydrazine-1,2-diylidenebis(methanylylidene))bis(2-methoxyphenol)
• Benzaldehyde,4-hydroxy-3-methoxy-, 2-[(4-hydroxy-3-methoxyphenyl)methylene]hydrazone
• VANILLIN AZINE
• 4-HYDROXY-3-METHOXYBENZALAZINE
• 4-hydroxy-3-methoxybenzaldehyde azine
• Bis-<4-hydroxy-3-methoxy-benzal>-hydrazin
• divanillylidene-hydrazine
• Vanillin-azin
• TIMTEC-BB SBB005979
• Vanillaldehyde azine
• α,α'-Azinobis(2-methoxy-p-cresol)
• 4,4'-Azinobis(methylidyne)bis(2-methoxyphenol)
• 4-hydroxy-3-methoxy-benzaldehyd[(4-hydroxy-3-methoxyphenyl)methylene]hydra
• Vanillin azine,99%
• VANILLIN AZINE 99%
• 4-[(E)-[(E)-(4-hydroxy-3-methoxy-phenyl)methylenehydrazono]methyl]-2-methoxy-phenol
• GGQDJSIYHIRXDW-BEQMOXJMSA-N
• 4-[(1E,3E)-2,3-Diaza-4-(4-hydroxy-3-methoxyphenyl)buta-1,3-dienyl]-2-methoxyphenol
• Benzaldehyde, 4-hydroxy-3-methoxy-, ((4-hydroxy-3-methoxyphenyl)methylene)hydrazone
• 4-[(E)-[(2E)-2-[(4-hydroxy-3-methoxyphenyl)methylidene]hydrazin-1-ylidene]methyl]-2-methoxyphenol
• 4-Hydroxy-3-methoxybenzaldehyde [(E)-(4-hydroxy-3-methoxyphenyl)methylidene]hydrazone #
• 4-Hydroxy-3-methoxybenzaldazine
• Vanillin azide
• J-010574
• Vanillin azine, 99%
• 1696-60-2
• NSC 163815
• Vanillin, azine
• Benzaldehyde, 4-hydroxy-3-methoxy-, 2-((4-hydroxy-3-methoxyphenyl)methylene)hydrazone
• Vanillin Azine

• MDL： MFCD00008364
• Inchi： 1S/C16H16N2O4/c1-21-15-7-11(3-5-13(15)19)9-17-18-10-12-4-6-14(20)16(8-12)22-2/h3-10,19-20H,1-2H3/b17-9+,18-10+
• InChI Key： GGQDJSIYHIRXDW-BEQMOXJMSA-N
• SMILES： O(C)C1C(=CC=C(/C=N/N=C/C2=CC=C(C(=C2)OC)O)C=1)O

Computed Properties

• Exact Mass: 300.11100
• Monoisotopic Mass: 300.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2
• Topological Polar Surface Area: 76.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.1782 (rough estimate)
• Melting Point: 179-181 °C(lit.)
• Boiling Point: 441.54°C (rough estimate)
• Flash Point: 246.3±28.7 °C
• Refractive Index: 1.6240 (estimate)
• PSA: 83.64000
• LogP: 2.56800
• Solubility: Not determined
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Vanillin Azine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)